Cas no 1236862-21-7 (3-(3-methylphenoxy)azetidine hydrochloride)

• Product Name: 3-(3-methylphenoxy)azetidine hydrochloride
• CAS No: 1236862-21-7
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD13186325
• CID: 4579655
• Update Time: 2025-10-28

3-(3-methylphenoxy)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenoxy)azetidine hydrochloride
• 3-(M-TOLYLOXY)AZETIDINE HCL
• 3-(3-methylphenoxy)azetidine hydrochlor

• MDL： MFCD13186325
• Inchi： 1S/C10H13NO.ClH/c1-8-3-2-4-9(5-8)12-10-6-11-7-10;/h2-5,10-11H,6-7H2,1H3;1H
• InChI Key： KBYNVFRMORRMIO-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1C=CC=C(C)C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-methylphenoxy)azetidine hydrochloride

3-(3-methylphenoxy)azetidine hydrochloride: A Comprehensive Overview

The compound 3-(3-methylphenoxy)azetidine hydrochloride, identified by the CAS number 1236862-21-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the phenoxy group at the 3-position introduces unique electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of azetidines in drug design due to their rigid structure and ability to form stable interactions with biological targets. The 3-(3-methylphenoxy)azetidine hydrochloride derivative has been particularly noted for its role in modulating enzyme activity, making it a promising candidate in the development of new therapeutic agents. Researchers have explored its potential in inhibiting key enzymes involved in metabolic disorders, inflammation, and neurodegenerative diseases.

The synthesis of 3-(3-methylphenoxy)azetidine hydrochloride involves a multi-step process that typically begins with the preparation of the phenoxy derivative. The azetidine ring is then formed through a ring-closing reaction, followed by protonation to yield the hydrochloride salt. This method ensures high purity and stability, which are critical for its use in preclinical studies and beyond.

In terms of pharmacokinetics, 3-(3-methylphenoxy)azetidine hydrochloride exhibits favorable absorption profiles in preclinical models. Its bioavailability is enhanced by the presence of the methyl group on the phenoxy ring, which reduces metabolic clearance and prolongs its half-life. These properties make it an attractive candidate for oral drug delivery systems.

Recent advancements in computational chemistry have allowed researchers to model the interactions of 3-(3-methylphenoxy)azetidine hydrochloride with various biological targets at an atomic level. Molecular docking studies have revealed that the compound can bind effectively to G-protein coupled receptors (GPCRs), which are critical targets for many drugs. This finding has opened new avenues for exploring its role in treating conditions such as hypertension, anxiety, and pain.

The application of 3-(3-methylphenoxy)azetidine hydrochloride extends beyond pharmacology into materials science. Its unique chemical structure makes it a potential building block for constructing advanced materials with tailored properties. For instance, researchers have investigated its use in creating self-healing polymers and stimuli-responsive materials, which could revolutionize industries ranging from electronics to healthcare.

In conclusion, 3-(3-methylphenoxy)azetidine hydrochloride, with its CAS number 1236862-21-7, represents a versatile compound with wide-ranging applications. From drug discovery to materials innovation, this molecule continues to be a focal point for scientific exploration. As research progresses, it is likely that new insights into its properties will further enhance its utility across diverse fields.